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Compound of Interest

Compound Name: Ganoderic acid N

Cat. No.: B8115545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acids, a class of highly oxygenated lanostane-type triterpenoids, are significant

bioactive compounds isolated from Ganoderma species, a genus of fungi with a long history of

use in traditional medicine. Among the numerous ganoderic acids identified, Ganoderic acid N
has emerged as a molecule of interest due to its specific biological activities. This technical

guide provides a comprehensive overview of the discovery, natural sources, isolation

methodologies, and known biological activities of Ganoderic acid N, with a focus on

quantitative data and experimental protocols to support further research and drug

development.

Discovery and Structural Elucidation
Ganoderic acid N was first reported in the scientific literature as a novel triterpenoid isolated

from Ganoderma lucidum. Its chemical structure was elucidated through extensive

spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). The molecular formula of Ganoderic acid N is C₃₀H₄₂O₈, and its CAS number is

110241-19-5.
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Property Value

Molecular Formula C₃₀H₄₂O₈

Molecular Weight 530.65 g/mol

CAS Number 110241-19-5

Appearance Powder

Purity >98%

Natural Sources and Quantitative Analysis
Ganoderic acid N is a secondary metabolite found in fungi of the Ganoderma genus, with

Ganoderma lucidum (also known as Reishi or Lingzhi) being a primary source. It has also been

identified in other species such as Ganoderma lingzhi. The concentration of Ganoderic acid N
can vary depending on the fungal strain, cultivation conditions, and the part of the fungus being

analyzed (fruiting body, mycelia, or spores).

While comprehensive quantitative data for Ganoderic acid N across a wide range of

Ganoderma species is still an active area of research, studies involving triterpenoid-enriched

fractions have confirmed its presence. For instance, a study on an enriched fraction from

Ganoderma lucidum identified Ganoderic acid N as a bioavailable constituent after oral

administration in rats. Further quantitative studies using techniques like UPLC-MS/MS are

needed to establish a detailed profile of Ganoderic acid N content in various natural sources.

Experimental Protocols
The isolation and purification of Ganoderic acid N from its natural sources involve a multi-step

process. The following is a generalized experimental workflow based on established methods

for isolating ganoderic acids.
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Generalized workflow for the isolation of Ganoderic Acid N.
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1. Extraction:

Sample Preparation: Dried fruiting bodies of Ganoderma lucidum are ground into a fine

powder.

Solvent Extraction: The powdered material is extracted exhaustively with a suitable solvent,

such as 95% ethanol, at room temperature or with heating. This process is typically repeated

multiple times to ensure maximum yield.

2. Concentration:

The resulting ethanolic extracts are combined and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

3. Chromatographic Purification:

Silica Gel Column Chromatography: The crude extract is subjected to silica gel column

chromatography. A gradient elution system, commonly a mixture of chloroform and methanol

with increasing polarity, is used to separate the components. Fractions are collected and

monitored by Thin-Layer Chromatography (TLC).

Reversed-Phase Column Chromatography: Fractions showing the presence of triterpenoids

are pooled and further purified on a reversed-phase C18 column. A gradient of methanol and

water is typically employed for elution.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification of

Ganoderic acid N is achieved using preparative HPLC, often on a C18 column with a

mobile phase consisting of acetonitrile and water with a small percentage of acid (e.g., 0.1%

formic acid).

4. Structure Elucidation:

The purified compound is subjected to spectroscopic analysis, including ¹H-NMR, ¹³C-NMR,

and high-resolution mass spectrometry (HR-MS), to confirm its structure as Ganoderic acid
N.

Biological Activities and Signaling Pathways
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Ganoderic acid N has been reported to exhibit specific biological activities, with its inhibitory

effect on the angiotensin-converting enzyme (ACE) being a key finding.

Angiotensin-Converting Enzyme (ACE) Inhibition
Ganoderic acid N has demonstrated inhibitory activity against ACE, an enzyme that plays a

crucial role in the regulation of blood pressure.

Compound Biological Activity IC₅₀ Value

Ganoderic Acid N
Angiotensin-Converting

Enzyme (ACE) Inhibition
0.941 mM

The inhibition of ACE by Ganoderic acid N suggests its potential as a therapeutic agent for

hypertension and related cardiovascular diseases. The mechanism of inhibition likely involves

the interaction of the triterpenoid structure with the active site of the ACE enzyme.

Potential Anti-Metastatic Effects and Associated
Signaling Pathways
While direct experimental evidence for the anti-cancer and anti-inflammatory activities of

Ganoderic acid N is still emerging, studies on related compounds and triterpenoid-rich

fractions containing Ganoderic acid N provide valuable insights into its potential mechanisms

of action. For instance, lucidenic acid N, a structurally related triterpenoid, has been shown to

have anti-metastatic effects by modulating key signaling pathways. Given the structural

similarities among these compounds, it is plausible that Ganoderic acid N may also exert its

biological effects through the modulation of similar pathways.

The following diagram illustrates a putative signaling pathway that may be modulated by

Ganoderic acid N, based on findings from related triterpenoids.
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Putative signaling pathways modulated by Ganoderic Acid N.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8115545?utm_src=pdf-body-img
https://www.benchchem.com/product/b8115545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates how growth factors can activate receptor tyrosine kinases, leading to

the activation of downstream signaling cascades such as the PI3K/Akt and MAPK/ERK

pathways. These pathways can converge on the activation of the transcription factor NF-κB,

which promotes the expression of genes involved in cell proliferation, invasion, and

angiogenesis. Based on the activities of related triterpenoids, it is hypothesized that Ganoderic
acid N may exert anti-cancer effects by inhibiting key nodes in these pathways.

Conclusion and Future Directions
Ganoderic acid N is a distinct triterpenoid from Ganoderma species with confirmed ACE

inhibitory activity. While its discovery and basic characterization have been established, there is

a clear need for further research to fully elucidate its therapeutic potential. Future studies

should focus on:

Quantitative Analysis: Comprehensive quantification of Ganoderic acid N in a wider variety

of Ganoderma species and under different cultivation conditions.

Biological Screening: In-depth investigation of its anti-cancer, anti-inflammatory, and other

pharmacological activities using both in vitro and in vivo models.

Mechanism of Action: Elucidation of the specific molecular targets and signaling pathways

modulated by Ganoderic acid N to understand its mechanism of action at a cellular level.

Structure-Activity Relationship Studies: Synthesis of derivatives of Ganoderic acid N to

explore how structural modifications impact its biological activity, potentially leading to the

development of more potent and selective therapeutic agents.

This technical guide provides a foundational understanding of Ganoderic acid N for the

scientific community, with the aim of stimulating further research into this promising natural

product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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